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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Allyloxypropionic Acid (CAS:

22577-15-7), a bifunctional organic compound with applications in polymer chemistry and

materials science. This document collates available data on its chemical and physical

properties, synthesis methodologies, and safety information.

Chemical and Physical Properties
3-Allyloxypropionic acid is a colorless to pale yellow liquid that possesses both an allyl ether

and a carboxylic acid functional group.[1] This dual functionality makes it a versatile monomer

and building block in chemical synthesis.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 22577-15-7[2]

IUPAC Name 3-(prop-2-en-1-yloxy)propanoic acid[2]

Molecular Formula C₆H₁₀O₃[1][2]

Molecular Weight 130.14 g/mol [1][2]

InChI Key LBJZZFXUVYHXPH-UHFFFAOYSA-N[2]

SMILES C=CCOCCC(=O)O[1][2]

Synonyms
3-(Allyloxy)propanoic acid, β-Allyloxypropionic

acid[1][2]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1]

Purity >95.0% (GC) available from suppliers[1]

Solubility Soluble in water and organic solvents[1]

Synthesis of 3-Allyloxypropionic Acid
The synthesis of 3-Allyloxypropionic acid can be achieved through several routes, primarily

involving the formation of the ether linkage. The two most common conceptual approaches are

the Williamson ether synthesis and the Michael addition.

2.1. Williamson Ether Synthesis

This classic method for forming ethers involves the reaction of an alkoxide with a primary alkyl

halide.[3] In the context of 3-Allyloxypropionic acid synthesis, this can be approached in two

ways:

Route A: Reaction of sodium 3-hydroxypropionate with an allyl halide (e.g., allyl bromide).
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Route B: Reaction of sodium allyloxide with a 3-halopropionic acid ester, followed by

hydrolysis.

Experimental Protocol (Conceptual): Williamson Ether Synthesis (Route B)

Alkoxide Formation: Allyl alcohol is reacted with a strong base, such as sodium hydride

(NaH), in an aprotic solvent like tetrahydrofuran (THF) to form sodium allyloxide.

Nucleophilic Substitution: Ethyl 3-bromopropionate is added to the solution of sodium

allyloxide. The alkoxide performs an SN2 reaction, displacing the bromide and forming ethyl

3-allyloxypropionate.

Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid using a base such as

sodium hydroxide, followed by an acidic workup to protonate the carboxylate.

Step 1: Alkoxide Formation

Step 2: SN2 Reaction Step 3: Hydrolysis

Allyl Alcohol
Sodium Allyloxide+ NaH

NaH (Base)

Ethyl 3-allyloxypropionate+ Ethyl 3-bromopropionate

Ethyl 3-bromopropionate

3-Allyloxypropionic Acid+ NaOH, then H3O+

1. NaOH
2. H3O+

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow for 3-Allyloxypropionic Acid.

2.2. Michael Addition (Conjugate Addition)

The Michael addition involves the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl

compound.[4][5] For the synthesis of 3-Allyloxypropionic acid, this would typically involve the

addition of allyl alcohol to an acrylic acid derivative.
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Experimental Protocol (Conceptual): Michael Addition

Nucleophilic Addition: Allyl alcohol acts as the nucleophile, attacking the β-carbon of an

acrylate, such as ethyl acrylate, in the presence of a base catalyst.

Protonation: The resulting enolate is then protonated to yield ethyl 3-allyloxypropionate.

Hydrolysis: The ester is subsequently hydrolyzed to 3-Allyloxypropionic acid using

standard procedures as described in the Williamson ether synthesis.

Step 1: Conjugate Addition

Step 2: Protonation & Hydrolysis

Allyl Alcohol
Enolate Intermediate+ Ethyl Acrylate (Base catalyst)

Ethyl Acrylate

Ethyl 3-allyloxypropionateProtonation 3-Allyloxypropionic Acid
Hydrolysis

Click to download full resolution via product page

Caption: Michael Addition Synthesis Workflow for 3-Allyloxypropionic Acid.

Applications
The primary application of 3-Allyloxypropionic acid is in the field of polymer chemistry. Its

dual functionality allows it to act as:

A monomer: for the production of specialty polymers and biomaterials.[1] The allyl group can

be utilized for post-polymerization modifications, enabling the creation of advanced materials

with specific functionalities.[1]

A building block: for the synthesis of more complex molecules.[1]

Biological Activity
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Currently, there is no publicly available scientific literature detailing the specific biological

activity or the involvement of 3-Allyloxypropionic Acid in any signaling pathways. Research

on propionic acid derivatives has shown a wide range of biological activities, including anti-

inflammatory and antibacterial properties.[6][7] However, these findings are not directly

applicable to 3-Allyloxypropionic Acid without specific studies.

Safety and Handling
Table 3: GHS Hazard Information

Hazard Statement Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

Precautionary Statements:

It is recommended to handle 3-Allyloxypropionic Acid with appropriate personal protective

equipment, including gloves and eye protection, in a well-ventilated area. For detailed safety

information, refer to the supplier's Safety Data Sheet (SDS).

Conclusion
3-Allyloxypropionic Acid is a valuable chemical intermediate with established applications in

materials science and polymer chemistry. While its synthesis is conceptually straightforward via

established organic reactions, there is a notable absence of research into its biological effects.

This presents an opportunity for future investigations into the potential pharmacological or

toxicological profile of this compound, which could broaden its application landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-allyloxypropionic-acid-cas-22577-15-7
http://www.orientjchem.org/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
https://pubmed.ncbi.nlm.nih.gov/33875197/
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-allyloxypropionic-acid-cas-22577-15-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-allyloxypropionic-acid-cas-22577-15-7
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-allyloxypropionic-acid-cas-22577-15-7
https://www.benchchem.com/product/b1268298?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3-Allyloxypropionic Acid | 22577-15-7 | Benchchem [benchchem.com]

2. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

4. Michael addition reaction - Wikipedia [en.wikipedia.org]

5. Michael Addition [organic-chemistry.org]

6. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A
Review – Oriental Journal of Chemistry [orientjchem.org]

7. 3-Hydroxypropionic acid contributes to the antibacterial activity of glycerol metabolism by
the food microbe Limosilactobacillus reuteri - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Allyloxypropionic Acid
(CAS: 22577-15-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268298/docs#an-in-depth-technical-guide-to-3-
allyloxypropionic-acid-cas-22577-15-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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